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Compound of Interest

N-Methyl-1-(piperidin-4-
Compound Name:
YL)methanamine

Cat. No.: B154771

Navigating the Chemical Landscape of
Substituted Piperidinemethanamines

An In-depth Technical Guide for Researchers and Drug Development Professionals

The substituted piperidinemethanamine scaffold is a cornerstone in modern medicinal
chemistry, serving as a versatile intermediate in the synthesis of a wide array of bioactive
molecules. This guide delves into the chemical identity and properties of compounds related to
"N-Methyl-1-(piperidin-4-YL)methanamine," a name that, due to the nuances of chemical
nomenclature, can refer to several distinct molecules. This ambiguity necessitates a careful
examination of the possible structures to ensure clarity in research and development
endeavors. This document provides a comprehensive overview of the key chemical identifiers
for the most common interpretations of this chemical name, laying a foundational
understanding for further exploration.

Disambiguation of "N-Methyl-1-(piperidin-4-
YL)methanamine"

The primary ambiguity in the name "N-Methyl-1-(piperidin-4-YL)methanamine" lies in the
location of the methyl group. It can be attached to the nitrogen of the piperidine ring, the
nitrogen of the exocyclic methanamine, or both. Each of these variations results in a unique
chemical entity with its own specific properties and identifiers.
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Physicochemical Properties of Related Compounds

To facilitate clear and accurate scientific communication and experimentation, the fundamental
physicochemical properties of these related compounds are summarized below. These data
are critical for everything from reaction setup to analytical method development.

Molecular
Compound Molecular .
Structure CAS Number Weight ( g/mol

Name Formula |
(1-Methyl-4- %
piperidinyl)metha Y 7149-42-0[1] C7H1sN2 128.22
namine ~
N-Methyl-1- )
(piperidin-4- L 126579-26-8[2] C7H16N:2 128.22
yl)methanamine @
N-Methyl-1-(1- |
methylpiperidin- H 405928-19-0[3]

CsHisN2 142.24[3][4]
4- N‘ [4]

yl)methanamine

Applications in Research and Development

The piperidine moiety is a prevalent feature in many centrally active pharmaceuticals due to its
ability to cross the blood-brain barrier and interact with various receptors and transporters.
Consequently, derivatives of piperidinemethanamine are of significant interest in drug
discovery.

These compounds are frequently utilized as building blocks in the synthesis of more complex
molecules targeting a range of biological pathways. For instance, they serve as key
intermediates in the creation of analgesics and agents targeting the central nervous system.[3]
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Their utility also extends to neurotransmitter research, where they are employed in studies to
understand the mechanisms of drugs affecting mood and cognition.[3]

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and specific signaling pathways are highly dependent on the
particular bioactive molecule being synthesized from these piperidinemethanamine
intermediates. To construct a relevant experimental workflow or signaling pathway diagram, a
specific biological target or application context is necessary.

For example, if a derivative of these compounds were to be investigated as a ligand for a G-
protein coupled receptor (GPCR), a logical experimental workflow would involve the following
steps:
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Synthesis and Purification

In Vitro Binding Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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